Cas no 1513705-41-3 (2-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-8-carboxylic acid)

• Product Name: 2-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-8-carboxylic acid
• CAS No: 1513705-41-3
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 4823527
• Update Time: 2025-05-20

2-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-8-carboxylic acid

• Inchi： 1S/C8H11N3O2/c1-5-4-11-3-2-9-6(8(12)13)7(11)10-5/h4,6,9H,2-3H2,1H3,(H,12,13)
• InChI Key： IROGDNFGWZSJNR-UHFFFAOYSA-N
• SMILES： OC(C1C2=NC(C)=CN2CCN1)=O

Computed Properties

• Exact Mass: 181.085126602 g/mol
• Monoisotopic Mass: 181.085126602 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 67.2
• Molecular Weight: 181.19

Additional information on 2-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-8-carboxylic acid

Recent Advances in the Study of 2-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-8-carboxylic acid (CAS: 1513705-41-3)

The compound 2-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-8-carboxylic acid (CAS: 1513705-41-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is particularly notable for its role as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways. Recent studies have explored its utility in drug discovery, focusing on its pharmacokinetic properties and mechanism of action.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a building block for novel kinase inhibitors. Researchers synthesized a series of derivatives and evaluated their inhibitory activity against a panel of kinases implicated in cancer and inflammatory diseases. The results demonstrated that modifications at the 2-methyl position significantly influenced binding affinity, with certain derivatives showing nanomolar potency against specific kinase targets. Molecular docking studies further elucidated the interactions between the compound and the ATP-binding sites of these kinases.

In parallel, another research group explored the compound's potential in central nervous system (CNS) drug development. Their work, published in ACS Chemical Neuroscience, highlighted the molecule's ability to cross the blood-brain barrier (BBB), a critical property for CNS-targeted therapeutics. The study employed in vitro BBB models and in vivo imaging techniques to demonstrate the compound's favorable pharmacokinetic profile, suggesting its suitability for further development as a neuroactive agent.

Recent advancements in synthetic methodologies have also been reported for this compound. A 2024 Nature Protocols article detailed an optimized synthetic route that improves yield and purity while reducing environmental impact. The new protocol employs green chemistry principles, such as catalytic asymmetric synthesis and solvent-free conditions, making it more sustainable for large-scale production. This development is particularly relevant for pharmaceutical companies looking to incorporate this scaffold into their drug discovery pipelines.

The compound's mechanism of action continues to be an area of active investigation. Preliminary data from a recent preprint suggests potential off-target effects on epigenetic regulators, opening new avenues for research in diseases where epigenetic dysregulation plays a key role. However, these findings require further validation through comprehensive biochemical and cellular assays.

In conclusion, 2-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-8-carboxylic acid (1513705-41-3) represents a versatile scaffold with multiple therapeutic applications. Ongoing research is expected to further elucidate its pharmacological potential and optimize its properties for clinical development. The compound's unique chemical features and demonstrated biological activities make it a promising candidate for future drug discovery efforts across multiple therapeutic areas.